Cas no 2273674-67-0 ((1-Methyl-cyclopent-3-enyl)-carbamic acid tert-butyl ester)

• Product Name: (1-Methyl-cyclopent-3-enyl)-carbamic acid tert-butyl ester
• CAS No: 2273674-67-0
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6620876
• Update Time: 2026-03-11

(1-Methyl-cyclopent-3-enyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-cyclopent-3-enyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C11H19NO2/c1-10(2,3)14-9(13)12-11(4)7-5-6-8-11/h5-6H,7-8H2,1-4H3,(H,12,13)
• InChI Key： FBYSFPFCNQCQCL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C)CC=CC1

Experimental Properties

• Density: 1.00±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 273.7±20.0 °C(Predicted)
• pka: 11.81±0.20(Predicted)

Additional information on (1-Methyl-cyclopent-3-enyl)-carbamic acid tert-butyl ester

Compound CAS No 2273674-67-0: (1-Methyl-cyclopent-3-enyl)-carbamic acid tert-butyl ester

The compound with CAS number 2273674-67-0, commonly referred to as (1-Methyl-cyclopent-3-enyl)-carbamic acid tert-butyl ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a cyclopentene ring with a methyl group and a tert-butyl ester moiety. The molecule's structure makes it highly versatile, with applications ranging from pharmaceuticals to agrochemicals. Recent studies have highlighted its potential as an intermediate in the synthesis of complex natural products and bioactive compounds.

The tert-butyl ester group in this compound plays a crucial role in its chemical reactivity and stability. It serves as a protecting group for the carbamic acid functionality, which is essential in various synthetic pathways. Researchers have explored the use of this compound in the construction of biologically active molecules, such as alkaloids and terpenoids. Its ability to undergo selective transformations under mild conditions has made it a valuable tool in modern organic synthesis.

Recent advancements in asymmetric catalysis have further enhanced the utility of (1-Methyl-cyclopent-3-enyl)-carbamic acid tert-butyl ester. By employing enantioselective methods, chemists have been able to synthesize chiral derivatives of this compound, which are of great interest in drug discovery. These derivatives exhibit promising biological activities, including anti-inflammatory and anticancer properties, making them potential candidates for therapeutic development.

In addition to its role as an intermediate, this compound has also been studied for its potential in polymer chemistry. The cyclopentene ring's reactivity under specific conditions allows for the formation of novel polymeric materials with tailored properties. This has opened up new avenues for its application in materials science, particularly in the development of high-performance polymers for industrial use.

The synthesis of (1-Methyl-cyclopent-3-enyl)-carbamic acid tert-butyl ester involves a multi-step process that typically begins with the preparation of the cyclopentene derivative. Subsequent steps include functionalization with the methyl group and the introduction of the tert-butyl ester moiety. Recent optimizations in these steps have significantly improved yields and reduced reaction times, making the synthesis more efficient and scalable.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound. Understanding its fate in natural ecosystems is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use. Studies have shown that under aerobic conditions, the compound undergoes rapid degradation, minimizing its persistence in the environment.

In conclusion, CAS No 2273674-67-0 represents a versatile and valuable molecule with wide-ranging applications across various fields of chemistry. Its unique structure and reactivity continue to inspire innovative research, driving advancements in synthetic methodologies and material development. As ongoing studies uncover new insights into its properties and potential uses, this compound remains at the forefront of chemical innovation.